Cas no 1053656-54-4 (Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate)

• Product Name: Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate
• CAS No: 1053656-54-4
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 97868
• PubChem ID: 52987581
• Update Time: 2025-05-22

Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 6-(trifluoromethyl)-, ethyl ester
• A801210
• AG-D-18760
• AK-27426
• CTK4A3777
• FT-0645716
• KB-202263
• PubChem15980
• DTXSID80680900
• Ethyl6-(trifluoromethyl)-1H-indazole-3-carboxylate
• AKOS015853184
• 6-(trifluoromethyl)-1H-indazole-3-carboxylic acid ethyl ester
• MFCD11109464
• SY346896
• 1053656-54-4
• Ethyl 1H-6-(trifluoromethyl)-indazole-3-carboxylate
• DB-059354

• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)9-7-4-3-6(11(12,13)14)5-8(7)15-16-9/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： ZWOVPMUDIDRACQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C(=O)OCC)=NNC=2C=1)(F)F

Computed Properties

• Exact Mass: 258.06200
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 2.75840

Additional information on Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate

Ethyl 6-(Trifluoromethyl)-1H-Indazole-3-Carboxylate: A Comprehensive Overview

Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate, with CAS No. 1053656-54-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the indazole class of heterocyclic compounds, which are known for their unique structural properties and diverse biological activities. The presence of the trifluoromethyl group at the 6-position and the ethyl ester group at the 3-position imparts distinctive chemical characteristics, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate as a lead compound in drug discovery. Its structure, particularly the indazole ring system, has been shown to exhibit promising activity against various therapeutic targets, including kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group enhances the compound's stability and bioavailability, making it an attractive candidate for further exploration in preclinical studies.

The synthesis of Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's chemical stability and ease of modification further enhance its utility in various synthetic pathways.

In terms of biological activity, Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate has demonstrated potent inhibitory effects on several enzymes associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, recent findings indicate that this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a promising candidate for the development of anticancer therapies.

Moreover, the trifluoromethyl group in Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate plays a crucial role in modulating its pharmacokinetic properties. Studies have shown that this substituent improves the compound's solubility and absorption rate, which are critical factors for its efficacy as a drug candidate. Its ability to penetrate cellular membranes efficiently further underscores its potential in targeted drug delivery systems.

From an environmental standpoint, Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate has been evaluated for its biodegradability and ecological impact. Research indicates that under controlled conditions, the compound undergoes gradual degradation without posing significant risks to aquatic or terrestrial ecosystems. This aligns with current sustainability trends in pharmaceutical development, emphasizing eco-friendly practices throughout the lifecycle of drug molecules.

In conclusion, Ethyl 6-(trifluoromethyl)-1H-indazole-3-carboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a key player in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of drug discovery and development.